![molecular formula C7H14ClNO B6224792 N,1-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride CAS No. 2768327-33-7](/img/no-structure.png)
N,1-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride
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Overview
Description
N,1-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride, commonly known as DMXAA, is a synthetic compound that has been studied for its potential use in cancer treatment. DMXAA was first synthesized in the 1980s by researchers at the University of Auckland in New Zealand. Since then, it has been the subject of numerous scientific studies and clinical trials.
Mechanism of Action
The exact mechanism of action of DMXAA is not fully understood, but it is believed to work by activating the immune system and stimulating the production of cytokines. DMXAA has been shown to induce the production of tumor necrosis factor-alpha (TNF-α), which is a cytokine that plays a role in the destruction of cancer cells.
Biochemical and Physiological Effects
DMXAA has been shown to have various biochemical and physiological effects. In preclinical studies, DMXAA has been shown to induce the production of cytokines, including TNF-α, interferon-gamma (IFN-γ), and interleukin-6 (IL-6). DMXAA has also been shown to increase the permeability of blood vessels in tumors, which can enhance the delivery of chemotherapy drugs to the tumor.
Advantages and Limitations for Lab Experiments
One of the advantages of DMXAA is that it has been shown to have anti-tumor activity in preclinical studies and clinical trials. DMXAA has also been shown to be well-tolerated in patients, with few side effects reported. However, one limitation of DMXAA is that it has not been approved by regulatory agencies for use in cancer treatment.
Future Directions
There are several future directions for the study of DMXAA. One area of research is the development of new formulations of DMXAA that can enhance its anti-tumor activity and reduce its toxicity. Another area of research is the identification of biomarkers that can predict which patients are most likely to respond to DMXAA treatment. Additionally, there is ongoing research into the use of DMXAA in combination with other cancer therapies, such as chemotherapy and immunotherapy.
Conclusion
DMXAA is a synthetic compound that has been studied for its potential use in cancer treatment. Research has shown that DMXAA has anti-tumor activity and can induce the production of cytokines. DMXAA has been tested in preclinical studies and clinical trials for the treatment of various types of cancer. While DMXAA has shown promise as a cancer treatment, further research is needed to fully understand its mechanism of action and to develop new formulations that can enhance its anti-tumor activity.
Synthesis Methods
DMXAA can be synthesized through a multistep process that involves the reaction of various chemicals, including 2,5-dimethoxybenzaldehyde, methylamine, and acetic anhydride. The synthesis method for DMXAA has been well documented in scientific literature and is considered to be a reliable and reproducible process.
Scientific Research Applications
DMXAA has been studied extensively for its potential use in cancer treatment. Research has shown that DMXAA has anti-tumor activity and can induce the production of cytokines, which are proteins that play a role in the immune response. DMXAA has been tested in preclinical studies and clinical trials for the treatment of various types of cancer, including lung cancer, melanoma, and bladder cancer.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N,1-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride involves the conversion of a starting material, 2-cyclopentenone, to the target compound through a series of reactions.", "Starting Materials": [ "2-cyclopentenone", "methylamine", "formaldehyde", "hydrochloric acid", "sodium hydroxide", "sodium borohydride", "acetic acid", "sodium acetate", "methanol", "diethyl ether" ], "Reaction": [ "Step 1: 2-cyclopentenone is reacted with methylamine and formaldehyde in the presence of hydrochloric acid to form N-methyl-2-aminocyclopentanone.", "Step 2: N-methyl-2-aminocyclopentanone is reacted with sodium borohydride in methanol to form N-methyl-2-amino-2-cyclopentanol.", "Step 3: N-methyl-2-amino-2-cyclopentanol is reacted with acetic acid and sodium acetate to form N-methyl-2-acetamido-2-cyclopentanol.", "Step 4: N-methyl-2-acetamido-2-cyclopentanol is reacted with sodium hydroxide in methanol to form N-methyl-2-acetamido-2-cyclopentene.", "Step 5: N-methyl-2-acetamido-2-cyclopentene is reacted with formaldehyde in the presence of hydrochloric acid to form N-methyl-2-acetamido-2-oxabicyclo[2.1.1]hexane.", "Step 6: N-methyl-2-acetamido-2-oxabicyclo[2.1.1]hexane is reacted with sodium borohydride in methanol to form N-methyl-2-hydroxy-2-oxabicyclo[2.1.1]hexane.", "Step 7: N-methyl-2-hydroxy-2-oxabicyclo[2.1.1]hexane is reacted with hydrochloric acid to form N,1-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride." ] } | |
CAS RN |
2768327-33-7 |
Molecular Formula |
C7H14ClNO |
Molecular Weight |
163.6 |
Purity |
95 |
Origin of Product |
United States |
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